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Compound of Interest

Compound Name: 1-Cyclohexyl-1-propyne

Cat. No.: B092478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-
Cyclohexyl-1-propyne (CAS No. 18736-95-3), a colorless liquid utilized in organic synthesis.
This document is intended for researchers, scientists, and professionals in drug development
who require precise data and methodologies related to this compound.

Core Physical Properties

1-Cyclohexyl-1-propyne, with the molecular formula CsH14 and a molecular weight of 122.21
g/mol , is a notable compound in pharmaceutical and chemical industries due to its high
reactivity and stability.[1]

Data Presentation

The following table summarizes the key quantitative physical properties of 1-Cyclohexyl-1-
propyne.
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Physical Property Value Units Notes
Boiling Point 170.8 °C At 760 mmHg[1]
162-164 °C [2]
Equivalent to 161.85 -
435 - 437 K
163.85 °C[3][4]
Density 0.85 g/cm3 [1]
0.851 g/cm3 [2]

Experimental Protocols

Detailed experimental protocols for determining the physical properties of 1-Cyclohexyl-1-
propyne are crucial for reproducible and accurate research. The following sections describe
generalized, yet detailed, methodologies for measuring boiling point and density, applicable to
this and similar liquid organic compounds.

Boiling Point Determination: Thiele Tube Method

One of the most common and efficient methods for determining the boiling point of a small
liquid sample is the Thiele tube method.[5]

Apparatus:

e Thiele tube

e Thermometer

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Heat-resistant mineral oil

e Heating source (e.g., Bunsen burner or microburner)

e Stand and clamp
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Procedure:

A small sample (a few milliliters) of 1-Cyclohexyl-1-propyne is placed into the fusion tube.

[6]

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
sample.[6]

The fusion tube assembly is attached to a thermometer.

The entire setup is clamped and immersed in a Thiele tube filled with mineral oil, ensuring
the sample is below the oil level.

The side arm of the Thiele tube is gently heated, allowing the oil to circulate and heat the
sample uniformly.[5]

As the temperature rises, air trapped in the capillary tube will be expelled. The temperature
at which a continuous and rapid stream of bubbles emerges from the capillary tube is noted.
This temperature is slightly above the boiling point.

Heating is discontinued, and the liquid is allowed to cool. The temperature at which the liquid
just begins to enter the capillary tube is recorded as the boiling point.

Density Determination: Volumetric Flask Method

The density of a liquid organic compound can be accurately determined using a volumetric
flask and a balance.[7][8]

Apparatus:

Volumetric flask (e.g., 10 mL or 25 mL) with a stopper

Analytical balance

Pipette

Thermometer
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Procedure:

An empty, clean, and dry volumetric flask with its stopper is weighed on an analytical
balance. This mass is recorded as W1.[7]

e The volumetric flask is carefully filled with 1-Cyclohexyl-1-propyne up to the calibration
mark. A pipette can be used for precise filling.

e The stopper is placed on the flask, and any liquid on the outside is carefully wiped away.
o The filled volumetric flask is weighed again, and this mass is recorded as W-.

e The temperature of the liquid is measured and recorded.

e The mass of the liquid (m) is calculated as W2 - Wh.

e The density (p) is then calculated by dividing the mass of the liquid by the known volume (V)
of the volumetric flask (p = m/V).[7]

Visualizations

To further elucidate the experimental and conceptual frameworks, the following diagrams have
been generated.

Caption: Experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propyne-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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